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Compound of Interest

2-Fluoro-5-propoxyphenylboronic
Compound Name: d
aci

Cat. No.: B1340012

Essential Safety and Handling Guide for 2-
Fluoro-5-propoxyphenylboronic acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety, handling, and disposal information for 2-Fluoro-5-
propoxyphenylboronic acid (CAS No: 863248-36-6). Adherence to these procedures is
essential for ensuring laboratory safety and procedural integrity.

Hazard Identification and Personal Protective
Equipment (PPE)

2-Fluoro-5-propoxyphenylboronic acid and similar arylboronic acids are irritants and
potentially harmful if not handled correctly. The primary hazards include skin irritation, serious
eye irritation, and potential respiratory irritation.[1][2][3] Some related compounds are harmful if

swallowed.[2]

Table 1: Personal Protective Equipment (PPE) Requirements
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Protection Type

Specification

Rationale

Hand Protection

Nitrile or neoprene gloves.
Inspect for tears or holes

before use.

Prevents skin contact and
irritation.[1][4]

Eye Protection

Chemical safety goggles or a

face shield.

Protects against dust particles
and splashes, preventing

serious eye irritation.[1][4]

Respiratory Protection

Use in a well-ventilated area,
such as a fume hood. If dust is
generated, a NIOSH-approved
particulate respirator is

necessary.

Minimizes inhalation of dust,
which can cause respiratory

tract irritation.[1]

Body Protection

A standard laboratory coat or

long-sleeved clothing.

Provides a barrier against

accidental skin contact.[4]

Operational Plan: Step-by-Step Handling Procedure

This protocol outlines the safe handling of 2-Fluoro-5-propoxyphenylboronic acid from

receipt to use in an experimental setting.

2.1. Receiving and Storage

e Upon receipt, visually inspect the container for any damage or leaks.

» Store the container in a cool, dry, and well-ventilated area, away from incompatible materials

such as strong oxidizing agents and acids.[2]

o Keep the container tightly sealed.

2.2. Preparation for Experimental Use

o Work within a certified chemical fume hood to ensure adequate ventilation.

e Don all required PPE as specified in Table 1.
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e Place absorbent pads on the work surface to contain any potential spills.

o Prepare all necessary equipment (spatulas, weighing paper, glassware) before opening the
chemical container.

2.3. Weighing and Dispensing

e To minimize dust formation, avoid pouring the solid directly.[1] Use a spatula to carefully
transfer the desired amount of the compound onto weighing paper or into a container.

 If any dust is generated, ensure the fume hood sash is at the appropriate height to capture it.
» Close the primary container tightly immediately after dispensing.

2.4. In-Experiment Handling

e When dissolving the compound, add the solvent slowly to the solid to prevent splashing.

e If heating is required, use a controlled heating source (e.g., a heating mantle with a stirrer)
and monitor the process.

o Ensure all transfers of the chemical or its solutions are performed carefully to avoid spills.
2.5. Post-Experiment and Decontamination

e Clean all non-disposable equipment that has come into contact with the chemical. Wash with
an appropriate solvent, followed by soap and water.

e Wipe down the work surface in the fume hood with a damp cloth or paper towel.
o Dispose of all contaminated disposable materials according to the disposal plan (Section 3).

 Remove PPE in the correct order (gloves last) and wash hands thoroughly with soap and
water.

Disposal Plan
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Proper disposal of 2-Fluoro-5-propoxyphenylboronic acid and its contaminated materials is
crucial to prevent environmental contamination and ensure regulatory compliance.

3.1. Unused or Waste Chemical

o Small Quantities (less than 5 grams): For very small residual amounts, cautious disposal
down the sanitary sewer with copious amounts of water may be permissible, subject to local
regulations. Always consult your institution's Environmental Health and Safety (EHS) office
first.[5][6][7]

o Large Quantities: Unused or waste 2-Fluoro-5-propoxyphenylboronic acid should be
collected in a clearly labeled, sealed, and appropriate waste container for hazardous
materials.[5][6] Arrange for pickup and disposal by a certified hazardous waste facility.

3.2. Contaminated Materials

o Solid Waste: This includes contaminated gloves, weighing paper, absorbent pads, and paper
towels. Place all contaminated solid waste into a designated, sealed plastic bag or container
labeled "Hazardous Waste."

» Liquid Waste: Solutions containing 2-Fluoro-5-propoxyphenylboronic acid should be
collected in a designated, sealed, and properly labeled hazardous waste container. Do not
mix with other incompatible waste streams.

o Empty Containers: Rinse the empty container with a suitable solvent three times. Collect the
rinsate as hazardous liquid waste. The "triple-rinsed" container can then typically be
disposed of as non-hazardous waste, but confirm this with your local EHS guidelines.

3.3. Spill Response
e Ensure the area is well-ventilated.

o Wearing appropriate PPE, carefully sweep or scoop up the spilled solid material.[6] Avoid
creating dust.

o Place the spilled material into a sealed container for hazardous waste disposal.
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e Clean the spill area with a damp cloth, and dispose of the cleaning materials as hazardous
solid waste.

Below is a visual representation of the safe handling workflow for 2-Fluoro-5-
propoxyphenylboronic acid.
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Safe Handling Workflow for 2-Fluoro-5-propoxyphenylboronic acid
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Caption: Workflow for handling 2-Fluoro-5-propoxyphenylboronic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1340012?utm_src=pdf-custom-synthesis
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=8H00%2F8H60-3-25.pdf
https://www.fishersci.pt/store/msds?partNumber=10031304&countryCode=PT&language=en
https://www.sigmaaldrich.com/HK/en/sds/aldrich/431958?userType=undefined
https://manuals.plus/m/930683052f91a26e7356f47c8c9f66cceb140170956f476c89278c87a2e50cf5
https://www.laballey.com/blogs/articles/how-to-safely-dispose-of-boric-acid
https://www.sciencing.com/disposal-of-boric-acid-12504585/
https://www.bsu.edu/-/media/www/departmentalcontent/facilities/pdf/bsu-sewer-disposal-nov-16-2011.pdf
https://www.benchchem.com/product/b1340012#personal-protective-equipment-for-handling-2-fluoro-5-propoxyphenylboronic-acid
https://www.benchchem.com/product/b1340012#personal-protective-equipment-for-handling-2-fluoro-5-propoxyphenylboronic-acid
https://www.benchchem.com/product/b1340012#personal-protective-equipment-for-handling-2-fluoro-5-propoxyphenylboronic-acid
https://www.benchchem.com/product/b1340012#personal-protective-equipment-for-handling-2-fluoro-5-propoxyphenylboronic-acid
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1340012?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1340012?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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